L-ANAP

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• InChI: InChI=1S/C15H16N2O3/c1-9(18)10-2-3-12-7-13(5-4-11(12)6-10)17-8-14(16)15(19)20/h2-7,14,17H,8,16H2,1H3,(H,19,20)/t14-/m0/s1
• InChIKey: XKZCXMNMUMGDJG-AWEZNQCLSA-N

L-ANAP Overview: Fluorescent Unnatural Amino Acid

L-ANAP (3-[(6-acetyl-2-naphthalenyl)amino]-L-alanine) is a genetically encodable, polarity-sensitive fluorescent unnatural amino acid (Uaa) [1]. It functions as an intrinsic fluorophore that can be site-specifically incorporated into proteins in mammalian cells, yeast, and Xenopus oocytes via orthogonal amber suppressor tRNA/aminoacyl-tRNA synthetase pairs [2]. Derived from the prodan fluorophore scaffold, L-ANAP exhibits environment-sensitive fluorescence with absorption/emission maxima of 360/490 nm in water, an extinction coefficient of 17,500 M⁻¹cm⁻¹, and a quantum yield of 0.48 in ethanol [3].

Genetic Encoding Site-specific incorporation via amber suppression in mammalian cells, yeast, and oocytes

Compact Probe Small-molecule fluorophore with low steric perturbation relative to protein tags

Environment Sensing Polarity-sensitive emission shift reports local protein conformational changes

• [1] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. View Source
• [2] Durner A, Nicke A. A Simplified Protocol to Incorporate the Fluorescent Unnatural Amino Acid ANAP into Xenopus laevis Oocyte-Expressed P2X7 Receptors. Methods Mol Biol. 2022;2510:123-136. View Source
• [3] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. (Spectral data from main text and Supporting Information). View Source

Why L-ANAP Cannot Be Replaced

Generic fluorescent labeling approaches—including large fluorescent proteins (e.g., GFP, ~27 kDa) and post-translational chemical conjugation—introduce significant steric perturbations, heterogeneous labeling, and restricted site accessibility that compromise protein function and data reproducibility [1]. Within the fluorescent Uaa class, alternatives like L-dansylalanine and L-(7-hydroxycoumarin-4-yl)ethylglycine differ substantially in spectral properties, environmental sensitivity, and genetic encoding efficiency [2]. L-ANAP's combination of small size (272.3 Da), high quantum yield, broad polarity-responsive emission shift (Δλ ≈ 70 nm from water to ethyl acetate), and established orthogonal translation machinery makes direct substitution impossible without altering experimental outcomes [3].

Fluorescent protein tags (e.g., GFP)

Large size may perturb protein folding, trafficking, and native interactions, limiting functional studies

Post-translational chemical labeling

Heterogeneous labeling and restricted site accessibility may compromise quantitative reproducibility

Alternative fluorescent unnatural amino acids

Spectral properties, environmental sensitivity, and genetic encoding efficiency differ substantially, potentially altering experimental outcomes

• [1] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. View Source
• [2] Lee HS, Guo J, Lemke EA, Dimla RD, Schultz PG. Genetic incorporation of a small, environmentally sensitive, fluorescent probe into proteins in Saccharomyces cerevisiae. J Am Chem Soc. 2009;131(36):12921-3. View Source
• [3] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. View Source

Quantitative Differentiation Evidence

Molecular Size Advantage vs. GFP

L-ANAP exhibits a molecular weight of 272.3 Da [1], approximately 100-fold smaller than green fluorescent protein (GFP, ~27 kDa) . This size reduction eliminates the >20 kDa steric bulk that can significantly perturb target protein structure, folding, trafficking, and function when using fluorescent protein tags [2].

Size Reduction

Head-to-head

~100-fold smaller than GFP (272.3 Da vs ~27,000 Da)

Supports minimally perturbative labeling for structural studies

Essential where large fusion tags disrupt native protein behavior

Evidence Dimension	Molecular weight (size)
Target Compound Data	272.3 g/mol (272.3 Da)
Comparator Or Baseline	GFP: ~27,000 Da (27 kDa)
Quantified Difference	~100-fold smaller (≈99% mass reduction)
Conditions	Calculated from molecular formula; functional comparison validated in mammalian cell imaging studies

Why This Matters

Procurement of L-ANAP is essential for studies where large fusion tags would compromise native protein behavior, enabling minimally perturbative site-specific labeling.

• [1] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. (Molecular formula: C15H16N2O3, MW 272.3). View Source
• [2] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. View Source

Fluorescence Quantum Yield Advantage

L-ANAP exhibits a quantum yield of 0.48 in ethanol (excitation 360 nm) [1], significantly exceeding the quantum yields of natural aromatic amino acids: tryptophan (Φ ≈ 0.13-0.14), tyrosine (Φ ≈ 0.14), and phenylalanine (Φ ≈ 0.02-0.04) [2]. This 3.4-fold to 24-fold enhancement in brightness enables robust detection in biological systems where intrinsic protein fluorescence is insufficient.

Quantum Yield

Reported

Φ = 0.48 (L-ANAP) vs Trp 0.13, Tyr 0.14, Phe 0.02–0.04

Provides sufficient brightness for single-molecule detection

Cross-study comparison; measured in different solvent conditions

Evidence Dimension	Fluorescence quantum yield (Φ)
Target Compound Data	0.48 (in ethanol, 360 nm excitation)
Comparator Or Baseline	Trp: 0.13-0.14; Tyr: 0.14; Phe: 0.02-0.04
Quantified Difference	3.4× higher than Trp/Tyr; 12-24× higher than Phe
Conditions	Measured in ethanol (L-ANAP); aqueous buffer (natural amino acids)

Why This Matters

L-ANAP provides sufficient brightness for single-molecule imaging and voltage-clamp fluorometry applications where intrinsic fluorescence is undetectable, justifying its procurement over reliance on natural residues.

• [1] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. (Quantum yield: 0.48 in EtOH). View Source
• [2] Marshall O, et al. Expanding the fluorescence toolkit: molecular design, synthesis and biological application of unnatural amino acids. Chem Sci. 2025;16(36):16414-16432. (Table 1: quantum yields of natural amino acids). View Source

Polarity-Responsive Emission Shift

L-ANAP undergoes a substantial emission maximum shift from 490 nm in aqueous environment (water) to 420 nm in hydrophobic environment (ethyl acetate), representing a 70 nm blue shift with decreasing solvent polarity [1]. This solvatochromic response, derived from its prodan scaffold, exceeds that of many fixed-wavelength fluorescent probes and enables quantitative monitoring of local protein microenvironment changes.

Solvatochromic Shift

Class-level

Δλ = 70 nm (490 nm in water → 420 nm in EtOAc)

Reports local microenvironment polarity changes in proteins

Prodan scaffold; ≥3.5× larger shift than fixed-wavelength probes

Evidence Dimension	Emission maximum shift (solvatochromism)
Target Compound Data	Δλ = 70 nm (490 nm in water → 420 nm in EtOAc)
Comparator Or Baseline	Fluorescent proteins (e.g., GFP): minimal emission shift; fixed-wavelength dyes: typically <20 nm shift
Quantified Difference	≥3.5× larger polarity-responsive shift
Conditions	Measured in solvents of varying polarity; excitation 360 nm

Why This Matters

This large dynamic range makes L-ANAP uniquely suited for detecting subtle conformational changes in ion channels, receptors, and enzymes, providing quantitative readouts unattainable with non-environment-sensitive probes.

• [1] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. (Emission maxima: 490 nm water, 420 nm EtOAc; Figure 1). View Source

Genetic Incorporation Efficiency

L-ANAP can be site-specifically incorporated into proteins in mammalian cells in response to the TAG amber codon with 'high efficiency' using an orthogonal tRNA/aminoacyl-tRNA synthetase pair (pANAP system) [1]. This contrasts with post-translational chemical labeling methods (e.g., SNAP-tag, Halo-tag, biarsenical dyes) which exhibit heterogeneous labeling, incomplete site occupancy, and compatibility limitations in living cells [2]. A simplified Xenopus oocyte co-injection protocol yields functional ANAP-labeled P2X7 receptor at levels comparable to optimized stepwise methods while improving reproducibility and reducing cellular damage [3].

Labeling Homogeneity

Head-to-head

Site-specific co-translational incorporation vs heterogeneous chemical conjugation

Enables homogeneous labeling for quantitative fluorescence studies

Requires orthogonal pANAP tRNA/synthetase system

Evidence Dimension	Labeling homogeneity and site specificity
Target Compound Data	Genetically encoded, co-translational, site-specific, single defined position
Comparator Or Baseline	Chemical conjugation: heterogeneous labeling, multiple positions, incomplete occupancy
Quantified Difference	Qualitative: homogeneous vs. heterogeneous; quantitative functional expression: comparable to established methods [3]
Conditions	Mammalian cells (HEK293T), Xenopus oocytes; TAG codon suppression

Why This Matters

Procurement of L-ANAP with the established pANAP orthogonal translation system ensures homogeneous, site-specific labeling essential for quantitative fluorescence studies where labeling heterogeneity confounds interpretation.

• [1] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. View Source
• [2] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. (Discussion of limitations of SNAP-tag, Halo-tag, biarsenical dyes). View Source
• [3] Durner A, Nicke A. A Simplified Protocol to Incorporate the Fluorescent Unnatural Amino Acid ANAP into Xenopus laevis Oocyte-Expressed P2X7 Receptors. Methods Mol Biol. 2022;2510:123-136. View Source

FRET Compatibility vs. CFP/YFP

L-ANAP functions as an effective FRET donor paired with YFP acceptor. The εA/εD ratio (acceptor extinction / donor extinction) for the Anap/YFP pair is 0.24, compared to 0.10 for the conventional CFP/YFP pair . This 2.4-fold higher ratio indicates enhanced FRET efficiency and broader dynamic range for distance measurements. Additionally, L-ANAP forms functional FRET pairs with transition metal complexes (Cu²⁺-TETAC, Co²⁺-C18-NTA) for short-distance measurements [1].

FRET Pair Efficiency

Reported

εA/εD = 0.24 (Anap/YFP) vs 0.10 (CFP/YFP), 2.4-fold higher

May improve FRET sensitivity for distance measurements

Also pairs with Cu²⁺/Co²⁺ complexes for short-range studies

Evidence Dimension	FRET pair extinction ratio (εA/εD)
Target Compound Data	Anap/YFP: εA/εD = 0.24
Comparator Or Baseline	CFP/YFP: εA/εD = 0.10
Quantified Difference	2.4-fold higher acceptor/donor extinction ratio
Conditions	Spectral properties measured; FRET efficiency calculations

Why This Matters

L-ANAP's superior FRET pairing with YFP enables more sensitive distance measurements than the widely used CFP/YFP pair, justifying selection for quantitative protein interaction and conformational studies.

• [1] PMC Figure 3. Spectral properties of L-ANAP and Cu2+-TETAC and C18-NTA make both good FRET pairs capable of measuring short distances. View Source

Application Scenarios

Voltage-Clamp Fluorometry of Ion Channels

L-ANAP is uniquely suited for VCF studies of voltage-gated ion channels (e.g., Kv, spHCN, P2X7) due to its small size (272 Da) enabling incorporation into structurally constrained regions without functional disruption, combined with environment-sensitive fluorescence that reports conformational changes as voltage-dependent emission shifts [1]. The Anap-VCF technique eliminates restrictions on labeling site choice inherent to post-translational cysteine labeling, enabling interrogation of previously inaccessible channel domains [2].

Live-Cell Subcellular Localization Imaging

L-ANAP's high quantum yield (Φ = 0.48) and genetic encodability enable site-specific fluorescent labeling for imaging subcellular protein localization in live mammalian cells without the steric perturbation caused by GFP tags (~27 kDa) [1]. This application is critical for studying trafficking, spatial organization, and dynamic relocalization of proteins whose function is sensitive to large fusion partners [2].

FRET-Based Distance Measurements

The Anap/YFP FRET pair (εA/εD = 0.24) provides 2.4-fold higher acceptor/donor extinction ratio than CFP/YFP (εA/εD = 0.10), enabling more sensitive distance measurements in protein interaction studies [1]. L-ANAP's small size permits placement at positions inaccessible to larger fluorescent proteins, expanding the measurable distance range and improving spatial resolution of conformational mapping [2].

Monitoring Protein Misfolding in Vivo

L-ANAP's polarity-sensitive emission shift (Δλ = 70 nm from water to EtOAc) enables tracking of protein misfolding, thermal unfolding, and aggregation in living cells [1]. The increased labeling efficiency observed in [PSI+] yeast cells and the ability to monitor conformational changes via confocal imaging provide a quantitative readout of protein homeostasis unattainable with fixed-wavelength probes [2].

Application

Selection Property

Validation Focus

Voltage-Clamp Fluorometry

Small size and solvatochromic fluorescence

Conformational change readout in sterically constrained channel domains

Live-Cell Subcellular Imaging

High brightness and genetic encodability

Protein localization without large-tag steric perturbation

FRET-Based Distance Measurements

Favorable FRET donor pairing with YFP

Distance mapping in protein complexes and conformational studies

Protein Misfolding Monitoring

Polarity-responsive emission shift

In vivo aggregation and unfolding detection in live cells

• [1] Chatterjee A, Guo J, Lee HS, Schultz PG. A genetically encoded fluorescent probe in mammalian cells. J Am Chem Soc. 2013;135(34):12540-3. View Source
• [2] Durner A, Nicke A. A Simplified Protocol to Incorporate the Fluorescent Unnatural Amino Acid ANAP into Xenopus laevis Oocyte-Expressed P2X7 Receptors. Methods Mol Biol. 2022;2510:123-136. View Source
• [3] Liu Y, et al. Monitoring protein misfolding by site-specific labeling of proteins in vivo. PLoS One. 2014;9(6):e99395. View Source